Cas no 2094344-55-3 (Benzenecarboximidamide, 2-ethoxy-4-(1H-pyrazol-1-yl)-)

Benzenecarboximidamide, 2-ethoxy-4-(1H-pyrazol-1-yl)-, is a chemically synthesized compound featuring a benzenecarboximidamide core substituted with an ethoxy group and a pyrazole moiety at the 2- and 4-positions, respectively. This structure imparts unique reactivity and potential applications in pharmaceutical and agrochemical research. The presence of the pyrazole ring enhances its ability to act as a versatile intermediate in heterocyclic synthesis, while the ethoxy group may influence solubility and binding properties. Its well-defined molecular architecture makes it suitable for further derivatization in drug discovery, particularly in the development of kinase inhibitors or antimicrobial agents. The compound is typically characterized by high purity and stability under standard storage conditions.

Benzenecarboximidamide, 2-ethoxy-4-(1H-pyrazol-1-yl)- structure

2094344-55-3 structure

Product Name:Benzenecarboximidamide, 2-ethoxy-4-(1H-pyrazol-1-yl)-

CAS No:2094344-55-3

MF:C₁₂H₁₄N₄O

MW:230.265761852264

CID:5254741

Update Time:2025-06-13

Benzenecarboximidamide, 2-ethoxy-4-(1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

- Benzenecarboximidamide, 2-ethoxy-4-(1H-pyrazol-1-yl)-
- Inchi： 1S/C12H14N4O/c1-2-17-11-8-9(16-7-3-6-15-16)4-5-10(11)12(13)14/h3-8H,2H2,1H3,(H3,13,14)
- InChI Key： HWKGJGIDUZECBF-UHFFFAOYSA-N
- SMILES： C1(C(N)=N)=CC=C(N2C=CC=N2)C=C1OCC

Benzenecarboximidamide, 2-ethoxy-4-(1H-pyrazol-1-yl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-365005-1.0g	2-ethoxy-4-(1H-pyrazol-1-yl)benzene-1-carboximidamide	2094344-55-3		1.0g	$0.0	2023-03-02

Benzenecarboximidamide, 2-ethoxy-4-(1H-pyrazol-1-yl)- Related Literature

1. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
2. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
3. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
5. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392

Additional information on Benzenecarboximidamide, 2-ethoxy-4-(1H-pyrazol-1-yl)-

Research Briefing on Benzenecarboximidamide, 2-ethoxy-4-(1H-pyrazol-1-yl)- (CAS: 2094344-55-3): Recent Advances and Applications

Benzenecarboximidamide, 2-ethoxy-4-(1H-pyrazol-1-yl)- (CAS: 2094344-55-3) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of Benzenecarboximidamide, 2-ethoxy-4-(1H-pyrazol-1-yl)- as a promising scaffold in drug discovery. Its unique chemical structure, characterized by the presence of a pyrazole ring and an ethoxy group, has been shown to interact with various biological targets, including enzymes and receptors involved in inflammatory and oncogenic pathways. Researchers have employed advanced computational and experimental techniques to elucidate its mechanism of action and optimize its pharmacological properties.

One of the key findings from recent research is the compound's potential as an inhibitor of specific kinases implicated in cancer progression. In vitro and in vivo studies have demonstrated its ability to suppress tumor growth and metastasis, making it a candidate for further development as an anticancer agent. Additionally, its anti-inflammatory properties have been explored in models of autoimmune diseases, showing promising results in reducing cytokine production and immune cell activation.

The synthesis of Benzenecarboximidamide, 2-ethoxy-4-(1H-pyrazol-1-yl)- has also been a focus of recent investigations. Novel synthetic routes have been developed to improve yield and purity, with an emphasis on green chemistry principles to minimize environmental impact. These advancements are critical for scaling up production and ensuring the compound's availability for preclinical and clinical studies.

Despite these promising developments, challenges remain in the translation of Benzenecarboximidamide, 2-ethoxy-4-(1H-pyrazol-1-yl)- from bench to bedside. Issues such as bioavailability, toxicity, and formulation stability need to be addressed through further research. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the compound's progression through the drug development pipeline.

In conclusion, Benzenecarboximidamide, 2-ethoxy-4-(1H-pyrazol-1-yl)- (CAS: 2094344-55-3) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its multifaceted biological activities and synthetic accessibility make it a valuable candidate for therapeutic development. Continued research and innovation will be crucial in unlocking its full potential and bringing it closer to clinical application.